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Compound of Interest

Compound Name:
Methyl 2-(3-bromopyridin-4-

yl)acetate

Cat. No.: B168981 Get Quote

Essential Safety and Handling Guide for Methyl 2-(3-
bromopyridin-4-yl)acetate
This guide provides crucial safety and logistical information for the handling and disposal of

Methyl 2-(3-bromopyridin-4-yl)acetate, tailored for researchers, scientists, and professionals

in drug development. The following procedures are based on best practices for handling similar

chemical compounds and should be implemented to minimize risk and ensure a safe laboratory

environment.

Immediate Safety Information
Methyl 2-(3-bromopyridin-4-yl)acetate is a brominated pyridine derivative. While specific

toxicity data for this compound is not readily available, it should be handled with care,

assuming it may be harmful if swallowed, inhaled, or comes into contact with skin.[1][2][3][4]

Similar compounds are known to cause skin, eye, and respiratory irritation.[1][2][4][5]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and

consult a physician.[6]

In case of skin contact: Wash off with soap and plenty of water and consult a physician.[6]
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.[6]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person and consult a physician.[6]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Methyl 2-
(3-bromopyridin-4-yl)acetate to prevent exposure.

PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Glasses & Face Shield

Safety glasses with side-

shields conforming to EN166

are required.[6] A face shield

should be worn when there is

a risk of splashing.[7][8]

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

protection.[9] Gloves must be

inspected prior to use and

disposed of properly after

contact with the chemical.[6]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned.[7]

Foot Protection Closed-toe Shoes

Shoes that cover the entire

foot are required in the

laboratory.[7][8]

Respiratory Protection Respirator

Use in a well-ventilated area,

preferably a chemical fume

hood.[9][10] If ventilation is

inadequate, a respirator may

be necessary.
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Operational Plan: Safe Handling Protocol
1. Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and operational.[11]

Verify that an eyewash station and safety shower are accessible.[10]

Inspect all PPE for integrity before use.[6]

Keep containers of Methyl 2-(3-bromopyridin-4-yl)acetate tightly closed when not in use.

[2][6]

2. Handling:

Avoid the formation of dust and aerosols.[6]

Do not breathe vapors, mist, or gas.[6][10]

Avoid contact with skin, eyes, and clothing.[5][6]

Use non-sparking tools and keep away from heat, sparks, and open flames.[2]

3. Post-Handling:

Wash hands thoroughly after handling the compound.[1][6]

Decontaminate the work surface and any equipment used.

Store the chemical in a cool, dry, and well-ventilated place.[2][6]

Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be treated as hazardous waste.

Waste Collection: Collect waste in suitable, closed containers labeled for disposal.[6]

Environmental Precautions: Do not allow the product to enter drains or the environment.[6]
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Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[10]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Methyl 2-(3-bromopyridin-4-yl)acetate.
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Caption: Workflow for Safe Handling of Methyl 2-(3-bromopyridin-4-yl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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